Tetramethoxysilane
Tetramethoxysilane
Methyl orthosilicate appears as a clear colorless liquid. Flash point below 125°F. Less dense than water and insoluble in water. Very toxic by ingestion and inhalation and very irritating to skin and eyes. Used to make paints and lacquers.
Brand Name:
Vulcanchem
CAS No.:
681-84-5
VCID:
VC21083187
InChI:
InChI=1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
SMILES:
CO[Si](OC)(OC)OC
Molecular Formula:
C4H12O4Si
(CH3O)4Si
C4H12O4Si
(CH3O)4Si
C4H12O4Si
Molecular Weight:
152.22 g/mol
Tetramethoxysilane
CAS No.: 681-84-5
Cat. No.: VC21083187
Molecular Formula: C4H12O4Si
(CH3O)4Si
C4H12O4Si
Molecular Weight: 152.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl orthosilicate appears as a clear colorless liquid. Flash point below 125°F. Less dense than water and insoluble in water. Very toxic by ingestion and inhalation and very irritating to skin and eyes. Used to make paints and lacquers. |
|---|---|
| CAS No. | 681-84-5 |
| Molecular Formula | C4H12O4Si (CH3O)4Si C4H12O4Si |
| Molecular Weight | 152.22 g/mol |
| IUPAC Name | tetramethyl silicate |
| Standard InChI | InChI=1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3 |
| Standard InChI Key | LFQCEHFDDXELDD-UHFFFAOYSA-N |
| SMILES | CO[Si](OC)(OC)OC |
| Canonical SMILES | CO[Si](OC)(OC)OC |
| Boiling Point | 250 °F at 760 mm Hg (NIOSH, 2016) 121.0 °C 121 °C 250°F |
| Colorform | Colorless liquid Clear, colorless liquid [Note: A solid below 28 degrees F]. |
| Flash Point | 205 °F (NIOSH, 2016) 20 °C closed cup 20 °C c.c. 205°F |
| Melting Point | 28 °F (NIOSH, 2016) -1 °C -2 °C 28°F |
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